molecular formula C25H25N3O7 B2682181 Ethyl 4-(2-((4-(ethoxycarbonyl)phenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate CAS No. 899992-89-3

Ethyl 4-(2-((4-(ethoxycarbonyl)phenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

Cat. No. B2682181
CAS RN: 899992-89-3
M. Wt: 479.489
InChI Key: PLNICNLOLSLFBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(2-((4-(ethoxycarbonyl)phenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C25H25N3O7 and its molecular weight is 479.489. The purity is usually 95%.
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Scientific Research Applications

Regioselective Synthesis of Pyrazole-5-carboxylates

Another research area involves the regioselective synthesis of pyrazole-5-carboxylates. Ashton and Doss (1993) described a study where ethyl 2,4-dioxooctanoate was selectively protected and reacted with phenylhydrazine hydrochloride, leading to the formation of ethyl 3-butyl-1-phenyl-1H-pyrazole-5-carboxylate. This study demonstrated a complete reversal of regioselectivity observed in similar reactions, providing insights into the structural and regiochemical properties of these compounds (Ashton & Doss, 1993).

Application in Schiff and Mannich Base Synthesis

The compound is also used in the synthesis of Schiff and Mannich bases. Bekircan and Bektaş (2008) reported the preparation of ethyl imidate hydrochlorides from substituted benzyl cyanides and ethanol, followed by the synthesis of ethoxycarbonylhydrazones. These compounds were then used to create Schiff bases and N-Mannich bases, demonstrating the versatility of this compound in organic synthesis (Bekircan & Bektaş, 2008).

Radicalic Ethoxycarbonylation in Pyridazine Synthesis

Heinisch and Lötsch (1985) explored the reactivity of pyridazines towards ethoxycarbonylradical, highlighting the use of homolytic substitution for synthesizing pyridazine carboxylic acid esters. This study provides an example of how ethoxycarbonyl groups can be utilized in the synthesis of complex organic compounds (Heinisch & Lötsch, 1985).

properties

IUPAC Name

ethyl 4-[2-(4-ethoxycarbonylanilino)-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H25N3O7/c1-4-33-24(31)17-8-10-18(11-9-17)26-21(29)15-35-20-14-22(30)28(19-12-6-16(3)7-13-19)27-23(20)25(32)34-5-2/h6-14H,4-5,15H2,1-3H3,(H,26,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PLNICNLOLSLFBM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC(=O)N(N=C2C(=O)OCC)C3=CC=C(C=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H25N3O7
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

479.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-(2-((4-(ethoxycarbonyl)phenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

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